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Compound of Interest

Compound Name: 5-Bromo-2-methyl-2H-indazole-d3

Cat. No.: B13896900

An In-depth Technical Guide on the Safety and Handling of 5-Bromo-2-methyl-2H-indazole-
d3

This guide provides comprehensive safety and handling information for 5-Bromo-2-methyl-2H-
indazole-d3, a deuterated stable isotope-labeled compound. The safety profile is based on
data for the analogous non-deuterated compound, 5-Bromo-2-methyl-2H-indazole, as the
isotopic labeling is not expected to significantly alter its chemical hazards. This document is
intended for researchers, scientists, and professionals in drug development who may handle
this substance.

Hazard Identification and Classification

5-Bromo-2-methyl-2H-indazole is classified as harmful if swallowed and causes skin and
serious eye irritation. It may also cause respiratory irritation. The GHS/CLP classifications are
summarized below.

Table 1: GHS Hazard Classification
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Hazard Class Category
Acute Toxicity, Oral Category 4
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye Irritation Category 2A
Specific Target Organ Toxicity, Single Exposure
] o Category 3
(Respiratory tract irritation)
Source: PubChem CID 11514007[1]
Table 2: Hazard Statements and Pictograms
Pictogram Signal Word Hazard Statements
H302: Harmful if swallowed.[1]
H315: Causes skin irritation.[1]
P Warning H319: Causes serious eye

irritation.[1] H335: May cause

respiratory irritation.[1]

Precautionary Measures and Personal Protection

Strict adherence to precautionary measures is crucial to ensure safety when handling this

compound.

Table 3: Precautionary Statements
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Type Code Statement

Avoid breathing

Prevention P261 dust/fume/gas/mist/vapors/spr

ay.

Wash face, hands and any
Prevention P264 exposed skin thoroughly after

handling.

Do not eat, drink or smoke
Prevention P270 ] )
when using this product.

] Use only outdoors or in a well-
Prevention P271 )
ventilated area.

Wear protective
Prevention P280 gloves/protective clothing/eye

protection/face protection.[2]

IF SWALLOWED: Call a

POISON CENTER or
Response P301+P312 L

doctor/physician if you feel

unwell.

IF ON SKIN: Wash with plenty

Response P302+P352
of soap and water.

IF INHALED: Remove victim to

fresh air and keep at rest in a
Response P304+P340 -

position comfortable for

breathing.

IF IN EYES: Rinse cautiously

with water for several minutes.
Response P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.[2]

Response P330 Rinse mouth.
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If skin irritation occurs: Get

Response P332+P313 ) ] )
medical advice/attention.
If eye irritation persists: Get
Response P337+P313 ) ] ]
medical advice/attention.
Store in a well-ventilated
Storage P403+P233 place. Keep container tightly
closed.
Storage P405 Store locked up.
Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.

Source: Fisher Scientific SDS[3]

Table 4: Recommended Personal Protective Equipment (PPE)
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Protection Type

Specification

Eye/Face Protection

Safety glasses with side-shields conforming to

EN166 or equivalent.

Skin Protection

Handle with gloves. Gloves must be inspected
prior to use. Use proper glove removal
technique (without touching glove's outer
surface) to avoid skin contact with this product.
Dispose of contaminated gloves after use in
accordance with applicable laws and good
laboratory practices. Wash and dry hands. Wear
appropriate protective clothing to prevent skin

exposure.[2][3]

Respiratory Protection

For nuisance exposures use type P95 (US) or
type P1 (EU EN 143) particle respirator.For
higher level protection use type OV/AG/P99
(US) or type ABEK-P2 (EU EN 143) respirator
cartridges. Use respirators and components
tested and approved under appropriate
government standards such as NIOSH (US) or
CEN (EV).

Body Protection

Complete suit protecting against chemicals. The
type of protective equipment must be selected
according to the concentration and amount of
the dangerous substance at the specific

workplace.

Physical and Chemical Properties

Table 5: Physical and Chemical Properties of 5-Bromo-2-methyl-2H-indazole
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Property

Value

Molecular Formula

CsH7BrN:z

Molecular Weight 211.06 g/mol [1]
Appearance No data available
Odor No data available

Melting Point/Freezing Point

No data available

Boiling Point and Boiling Range

No data available

Flash Point No data available
XLogP3 2.3[1]

Source: PubChem CID 11514007[1]

First Aid Measures

Table 6: First Aid Procedures
Exposure Route Procedure

If Inhaled

If breathed in, move person into fresh air. If not
breathing, give artificial respiration. Consult a

physician.[2]

In Case of Skin Contact

Wash off with soap and plenty of water. Consult

a physician.[2]

In Case of Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[2]

If Swallowed

Never give anything by mouth to an
unconscious person. Rinse mouth with water.
Consult a physician.[2]

Source: Indagoo Research Chemicals SDS[2]
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Handling and Storage

Table 7: Handling and Storage Guidelines

Aspect Guideline

Avoid contact with skin and eyes. Avoid
formation of dust and aerosols. Provide

Safe Handling appropriate exhaust ventilation at places where
dust is formed. Normal measures for preventive

fire protection.[2]

Keep container tightly closed in a dry and well-

ventilated place. Store in a cool, dark place.[4]
Storage Conditions Please store the product under the

recommended conditions in the Certificate of

Analysis.[5]

) ) Strong oxidizing agents, Strong reducing
Incompatible Materials
agents.[3]

Experimental Protocols

While specific experimental protocols for 5-Bromo-2-methyl-2H-indazole-d3 are not readily
available, the following outlines a general synthetic route for related 2H-indazoles, which can
be adapted by a skilled chemist.

Protocol: Copper-Catalyzed Synthesis of 2-Aryl-2H-indazoles

This method provides an efficient route to a variety of 2-aryl-2H-indazoles from readily available
starting materials.[6]

Materials:
e 2-Bromobenzaldehyde derivative (1.0 mmol)
e Primary amine (1.2 mmol)

e Sodium azide (1.5 mmol)
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o Copper(l) iodide (0.1 mmol)
e TMEDA (0.1 mmol)

« DMSO (5 mL)

o Ethyl acetate

e Water

e Brine

e Anhydrous sodium sulfate
Procedure:

» To a solution of a 2-bromobenzaldehyde (1.0 mmol), a primary amine (1.2 mmol), and
sodium azide (1.5 mmol) in DMSO (5 mL), add copper(l) iodide (0.1 mmol) and TMEDA (0.1
mmol).[6]

e Heat the reaction mixture to 120°C and stir for 12 hours.[6]

e Monitor the reaction completion by TLC.[6]

o After completion, cool the mixture to room temperature and dilute with water (20 mL).[6]
o Extract the aqueous layer with ethyl acetate (3 x 20 mL).[6]

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.[6]

 Purify the crude product by column chromatography on silica gel to afford the desired 2-aryl-
2H-indazole.[6]

Visualized Workflows

The following diagram illustrates the logical workflow for the safe handling of 5-Bromo-2-
methyl-2H-indazole-d3 in a laboratory setting.
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Safe Handling Workflow for 5-Bromo-2-methyl-2H-indazole-d3
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Safe handling workflow diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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